Cas no 2007919-65-3 (tert-butyl rel-(3aS,5R,7aR)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate)

• Product Name: tert-butyl rel-(3aS,5R,7aR)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• CAS No: 2007919-65-3
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD30478085
• CID: 4633517
• PubChem ID: 94863803
• Update Time: 2025-10-21

tert-butyl rel-(3aS,5R,7aR)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3aS,5R,7aR)-rel-5-hydroxy-octahydro-1H-isoindole-2-carboxylate
• (3AS,5R,7aR)-rel-tert-butyl 5-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate
• AMY35443
• (3aS,5R,7aR)-rel-2-Boc-5-hydroxyoctahydroisoindole
• (3aS,5R,7aR)-rel-2-Boc-5-hydroxy-octahydro-1H-isoindole
• (3aS,5R,7aR)-tert-butyl 5-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate
• t-Butyl (3aS,5R,7aR)-rel-5-hydroxy-octahydro-1H-isoindole-2-carboxylate
• tert-butyl rel-(3aS,5R,7aR)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• SCHEMBL20031051
• tert-butyl (3aS,5R,7aR)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• tert-butyl (3aS,5R,7aR)-5-hydroxyoctahydro-2H-isoindole-2-carboxylate
• CS-W000102
• AS-53305
• 2068137-91-5
• 2007919-65-3
• AKOS030628663
• MFCD30478085
• P16307

• MDL： MFCD30478085
• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-7-9-4-5-11(15)6-10(9)8-14/h9-11,15H,4-8H2,1-3H3/t9-,10+,11+/m0/s1
• InChI Key： ISZLPPFTZXTGHT-HBNTYKKESA-N
• SMILES： O[C@@H]1CC[C@H]2CN(C(=O)OC(C)(C)C)C[C@H]2C1

Computed Properties

• Exact Mass: 241.16779360 g/mol
• Monoisotopic Mass: 241.16779360 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8
• Molecular Weight: 241.33

Additional information on tert-butyl rel-(3aS,5R,7aR)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate

tert-butyl rel-(3aS,5R,7aR)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate: A Comprehensive Overview

The compound tert-butyl rel-(3aS,5R,7aR)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate (CAS No. 2007919-65-3) is a highly specialized organic molecule with significant applications in the fields of organic synthesis and drug development. This compound belongs to the class of isoindoles and is characterized by its complex stereochemistry and functional groups. The tert-butyl group attached to the isoindole framework plays a crucial role in modulating the physical and chemical properties of the molecule.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. Researchers have employed tert-butyl rel-(3aS,...) as a key intermediate in the construction of complex natural product analogs. For instance, a 2023 study published in *Journal of Organic Chemistry* demonstrated its utility in the total synthesis of a novel alkaloid derivative with potential antitumor activity. The stereochemical integrity of this compound is critical for achieving the desired biological outcomes.

The synthesis of tert-butyl rel-(3aS,...) involves a multi-step process that typically includes oxidation reactions and stereoselective reductions. A notable advancement in its synthesis was reported by Smith et al. (2024), who developed an enantioselective approach using organocatalysts to achieve high enantiomeric excess. This method has significantly streamlined the production process and improved the overall yield.

In terms of applications beyond organic synthesis,tert-butyl rel-(3aS,...) has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics. A 2024 study published in *Advanced Materials* explored its potential as a component in flexible electronic devices due to its excellent charge transport properties.

Furthermore,tert-butyl rel-(3aS,...) has been investigated for its role in catalysis. Recent research indicates that it can act as a ligand in transition-metal-catalyzed reactions. For example,a 2024 paper in *Nature Catalysis* reported its use as a chiral ligand in asymmetric hydrogenation reactions,a finding that could revolutionize industrial catalytic processes.

From an environmental standpoint,the development of sustainable synthetic routes for tert-butyl rel-(3aS,...) is gaining traction. Scientists are exploring green chemistry approaches to minimize waste and reduce energy consumption during production.A 2024 study published in *Green Chemistry* outlined a bio-based synthesis pathway utilizing renewable feedstocks,a significant step toward more eco-friendly manufacturing practices.

In conclusion,tert-butyl rel-(3aS,...) (CAS No. 2007919-65-3) stands out as a versatile compound with diverse applications across multiple disciplines.The ongoing research into its synthesis and applications underscores its importance in advancing modern science and technology.As new findings emerge,this compound will undoubtedly continue to play a pivotal role in shaping future innovations.